Cas no 850258-33-2 (2-Cyano-N-(3,4-dimethoxyphenyl)-3-(3-methyl-2-thienyl)-2-propenamide)

• Product Name: 2-Cyano-N-(3,4-dimethoxyphenyl)-3-(3-methyl-2-thienyl)-2-propenamide
• CAS No: 850258-33-2
• MF: C₁₇H₁₆N₂O₃S
• MW: 328.385542869568
• CID: 5458664
• PubChem ID: 92330894
• Update Time: 2025-05-22

2-Cyano-N-(3,4-dimethoxyphenyl)-3-(3-methyl-2-thienyl)-2-propenamide Chemical and Physical Properties

Names and Identifiers

• 2-cyano-N-(3,4-dimethoxyphenyl)-3-(3-methylthiophen-2-yl)prop-2-enamide
• EN300-26594713
• Z44340712
• (Z)-2-Cyano-N-(3,4-dimethoxyphenyl)-3-(3-methylthiophen-2-yl)prop-2-enamide
• 850258-33-2
• 2-Cyano-N-(3,4-dimethoxyphenyl)-3-(3-methyl-2-thienyl)-2-propenamide

• Inchi： 1S/C17H16N2O3S/c1-11-6-7-23-16(11)8-12(10-18)17(20)19-13-4-5-14(21-2)15(9-13)22-3/h4-9H,1-3H3,(H,19,20)
• InChI Key： NUKKHVCUSGDJDU-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(OC)C(OC)=C1)(=O)C(C#N)=CC1SC=CC=1C

Computed Properties

• Exact Mass: 328.08816355g/mol
• Monoisotopic Mass: 328.08816355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 499
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 99.6Ų

Experimental Properties

• Density: 1.288±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 538.5±50.0 °C(Predicted)
• pka: 9.17±0.70(Predicted)

Additional information on 2-Cyano-N-(3,4-dimethoxyphenyl)-3-(3-methyl-2-thienyl)-2-propenamide

Research Briefing on 2-Cyano-N-(3,4-dimethoxyphenyl)-3-(3-methyl-2-thienyl)-2-propenamide (CAS: 850258-33-2)

The compound 2-Cyano-N-(3,4-dimethoxyphenyl)-3-(3-methyl-2-thienyl)-2-propenamide (CAS: 850258-33-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the role of this compound as a potent inhibitor of specific kinase pathways, particularly those involved in inflammatory and oncogenic signaling. The presence of the cyano and dimethoxyphenyl groups in its structure is believed to contribute to its high binding affinity and selectivity towards target proteins. Computational docking studies have further elucidated its interaction with key amino acid residues in the active sites of these kinases.

In vitro assays have demonstrated that 2-Cyano-N-(3,4-dimethoxyphenyl)-3-(3-methyl-2-thienyl)-2-propenamide exhibits promising anti-proliferative effects against a range of cancer cell lines, including those resistant to conventional chemotherapy. Mechanistic studies suggest that it induces apoptosis through the mitochondrial pathway and inhibits cell cycle progression at the G2/M phase. These findings position it as a potential candidate for further preclinical development.

Additionally, recent pharmacokinetic studies have explored the compound's bioavailability and metabolic stability. While it shows moderate plasma stability, efforts are underway to optimize its formulation to enhance its therapeutic index. Structural analogs are also being investigated to improve its pharmacokinetic profile while retaining its biological activity.

The synthesis of 2-Cyano-N-(3,4-dimethoxyphenyl)-3-(3-methyl-2-thienyl)-2-propenamide has been refined to achieve higher yields and purity. Recent protocols emphasize green chemistry principles, utilizing solvent-free conditions and catalytic methods to minimize environmental impact. These advancements are critical for scaling up production for future clinical trials.

In conclusion, 2-Cyano-N-(3,4-dimethoxyphenyl)-3-(3-methyl-2-thienyl)-2-propenamide represents a promising scaffold for the development of novel therapeutics targeting kinase-mediated diseases. Ongoing research is focused on elucidating its full spectrum of biological activities and optimizing its drug-like properties. Collaborative efforts between academia and industry will be essential to translate these findings into clinical applications.